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Introduction

AIlk5-IN-30 is a potent small molecule inhibitor of the Transforming Growth Factor-beta (TGF-[3)
type | receptor, Activin Receptor-Like Kinase 5 (ALK5), also known as TGFB-R1.[1][2] As a key
signaling node in the TGF-[3 pathway, ALKS5 is critically involved in a myriad of cellular
processes, including proliferation, differentiation, apoptosis, and extracellular matrix production.
Dysregulation of the TGF-3/ALKS5 signaling axis is implicated in various pathologies, most
notably in fibrosis and cancer. Consequently, the development of specific and selective ALK5
inhibitors like Alk5-IN-30 is of significant interest for therapeutic intervention. This technical
guide provides an in-depth analysis of the target specificity and selectivity of Alk5-IN-30,
presenting key quantitative data, detailed experimental methodologies, and visual
representations of the underlying biological and experimental frameworks.

Data Presentation

The potency of Alk5-IN-30 has been determined through biochemical assays, demonstrating
high affinity for its primary target.

Table 1: In Vitro Potency of Alk5-IN-30
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Target IC50 (nM)

ALK5 (TGFB-R1) < 10

IC50 values represent the concentration of the inhibitor required to achieve 50% inhibition of

the enzyme's activity in vitro.[1][2]

A comprehensive understanding of an inhibitor's utility and potential off-target effects
necessitates a broad assessment of its kinase selectivity profile. While a complete public
selectivity panel for Alk5-IN-30 is not readily available, the following table structure is provided
as a template for the type of data required for a thorough evaluation. Researchers are
encouraged to perform or request broad kinase screening to populate such a table.

Table 2: Kinase Selectivity Profile of Alk5-IN-30 (Template)

Kinase % Inhibition @ 1 pM IC50 (nM)

ALK5 (TGFB-R1) >95 <10

ALK1

ALK2

ALK3

ALK4

ALK6

p38a

VEGFR2

... (additional kinases)

Signaling Pathway

AIKk5-IN-30 exerts its effect by inhibiting the kinase activity of ALKS5 within the TGF-3 signaling
cascade. The canonical pathway is initiated by the binding of a TGF-3 ligand to the type II
receptor (TGFBRII), which then recruits and phosphorylates the type | receptor, ALKS5.
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Activated ALK5 subsequently phosphorylates the downstream signaling proteins, SMAD2 and
SMADZ3. This phosphorylation event triggers the formation of a complex with SMAD4, which
then translocates to the nucleus to regulate the transcription of target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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